Cas no 2408963-52-8 (Cyclobutanol, 3-amino-3-(2-fluorophenyl)-, hydrochloride (1:1), cis-)

• Product Name: Cyclobutanol, 3-amino-3-(2-fluorophenyl)-, hydrochloride (1:1), cis-
• CAS No: 2408963-52-8
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• CID: 5414891
• PubChem ID: 165675400
• Update Time: 2025-06-30

Cyclobutanol, 3-amino-3-(2-fluorophenyl)-, hydrochloride (1:1), cis- Chemical and Physical Properties

Names and Identifiers

• Z4167813613
• (1s,3s)-3-amino-3-(2-fluorophenyl)cyclobutan-1-ol hydrochloride
• EN300-7501865
• 2408963-52-8
• Cyclobutanol, 3-amino-3-(2-fluorophenyl)-, hydrochloride (1:1), cis-

• Inchi： 1S/C10H12FNO.ClH/c11-9-4-2-1-3-8(9)10(12)5-7(13)6-10;/h1-4,7,13H,5-6,12H2;1H
• InChI Key： NOZQRYOLXSZOIX-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1C1(CC(C1)O)N

Computed Properties

• Exact Mass: 217.0669699g/mol
• Monoisotopic Mass: 217.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on Cyclobutanol, 3-amino-3-(2-fluorophenyl)-, hydrochloride (1:1), cis-

Cyclobutanol, 3-amino-3-(2-fluorophenyl)-, hydrochloride (1:1), cis-

Cyclobutanol, 3-amino-3-(2-fluorophenyl)-, hydrochloride (1:1), cis- is a complex organic compound with the CAS number 2408963-52-8. This compound is notable for its unique structural features and potential applications in various fields of chemistry and pharmacology. The molecule consists of a cyclobutanol ring system, which is a four-membered cyclic ether, and a substituted amino group attached to a fluorophenyl moiety. The hydrochloride salt form indicates that the compound exists in its protonated form, which is often preferred for stability and solubility in certain conditions.

The cis configuration of this compound plays a critical role in its stereochemical properties. Stereoisomerism is a key aspect in the study of organic compounds, particularly in drug design, where the spatial arrangement of atoms can significantly influence biological activity. The presence of the fluorine atom in the phenyl group introduces additional electronic effects, enhancing the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of Cyclobutanol, 3-amino-3-(2-fluorophenyl)-, hydrochloride (1:1), cis- as a versatile building block in organic synthesis. Its ability to participate in nucleophilic substitutions and other transformations makes it valuable in constructing complex molecular architectures. Researchers have explored its use in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and ring-closing reactions. The choice of synthetic pathway depends on the starting materials and desired stereochemistry. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to optimize the production process, ensuring high yields and purity.

The application of Cyclobutanol, 3-amino-3-(2-fluorophenyl)-, hydrochloride (1:1), cis- extends beyond organic synthesis into materials science. Its unique electronic properties make it a candidate for applications in semiconductors and optoelectronic devices. Recent research has focused on incorporating this compound into polymer systems to enhance their electrical conductivity and mechanical properties.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV light or microbial action, the compound undergoes degradation into less complex molecules. This information is vital for developing sustainable chemical processes and minimizing environmental footprint.

In conclusion, Cyclobutanol, 3-amino-3-(2-fluorophenyl)-, hydrochloride (1:1), cis- is a multifaceted compound with significant potential across various disciplines. Its structural features, stereochemical properties, and reactivity make it an attractive target for researchers aiming to develop innovative materials and therapeutic agents. As ongoing studies continue to uncover new applications and insights into its behavior, this compound remains at the forefront of chemical research.